Cas no 1392803-97-2 (tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate)

Tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate is a specialized carbamate-protected amine compound featuring a 3-methoxyazetidine scaffold. This intermediate is valued for its structural versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) group provides selective protection for the amine functionality, enabling further derivatization under mild conditions. The azetidine ring contributes to conformational rigidity, which can enhance binding affinity in bioactive molecules. The methoxy substituent offers additional reactivity for functional group transformations. This compound is particularly useful in medicinal chemistry for the development of novel therapeutics, where controlled deprotection and modular synthesis are critical. Its stability and synthetic flexibility make it a practical choice for complex molecular architectures.

tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate structure

1392803-97-2 structure

Product Name:tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate

CAS No:1392803-97-2

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD23106149

CID:4593574

PubChem ID:72207803

Update Time:2025-05-27

tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- 3-(Boc-aminomethyl)-3-methoxyazetidine
- tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate
- Carbamic acid, N-[(3-methoxy-3-azetidinyl)methyl]-, 1,1-dimethylethyl ester
- AKOS025403577
- MFCD23106149
- PB36100
- SB20928
- 1392803-97-2
- P13642
- CS-0048012
- EN300-7024895
- AS-51835
- tert-butyl N-[(3-methoxyazetidin-3-
- MDL： MFCD23106149
- Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-7-10(14-4)5-11-6-10/h11H,5-7H2,1-4H3,(H,12,13)
- InChI Key： XGSGIXOZUMWIKT-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NCC1(OC)CNC1

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 59.6Å²

tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate Pricemore >>

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